ethyl 4-{[5-(4-chlorophenyl)-3-oxocyclohex-1-en-1-yl]amino}benzoate

• IUPAC Name: ethyl 4-[[5-(4-chlorophenyl)-3-oxocyclohexen-1-yl]amino]benzoate
• InChI: InChI=1S/C21H20ClNO3/c1-2-26-21(25)15-5-9-18(10-6-15)23-19-11-16(12-20(24)13-19)14-3-7-17(22)8-4-14/h3-10,13,16,23H,2,11-12H2,1H3
• InChI Key: UWGXMBORVSWFFP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC2=CC(=O)CC(C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H20ClNO3
• Molecular Weight: 369.8 g/mol

Description

Ethyl 4-{[5-(4-chlorophenyl)-3-oxocyclohex-1-en-1-yl]amino}benzoate, also known as RO-2443, is a chemical compound that has been the subject of scientific research for its potential application in the field of medicine. This compound belongs to the class of cyclohexenone derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of ethyl 4-{[5-(4-chlorophenyl)-3-oxocyclohex-1-en-1-yl]amino}benzoate is not fully understood. However, it is believed to act by inhibiting the reuptake of neurotransmitters such as serotonin and norepinephrine, which are involved in the regulation of pain perception and mood.
Biochemical and Physiological Effects:
ethyl 4-{[5-(4-chlorophenyl)-3-oxocyclohex-1-en-1-yl]amino}benzoate has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. Additionally, it has been found to reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[5-(4-chlorophenyl)-3-oxocyclohex-1-en-1-yl]amino}benzoate has several advantages for use in lab experiments. It is readily available and relatively easy to synthesize. Additionally, it exhibits a high degree of selectivity and potency. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on ethyl 4-{[5-(4-chlorophenyl)-3-oxocyclohex-1-en-1-yl]amino}benzoate. One potential area of study is its potential as a therapeutic agent for the treatment of neuropathic pain and other neurological disorders. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. Finally, the development of more efficient and cost-effective synthesis methods for ethyl 4-{[5-(4-chlorophenyl)-3-oxocyclohex-1-en-1-yl]amino}benzoate could also be an area of future research.

Synthesis Methods

The synthesis of ethyl 4-{[5-(4-chlorophenyl)-3-oxocyclohex-1-en-1-yl]amino}benzoate involves the reaction of 4-chloroacetophenone with cyclohexanone in the presence of a base to form 5-(4-chlorophenyl)-3-oxocyclohex-1-en-1-ol. This intermediate compound is then reacted with ethyl 4-aminobenzoate in the presence of a dehydrating agent to form the final product, ethyl 4-{[5-(4-chlorophenyl)-3-oxocyclohex-1-en-1-yl]amino}benzoate.

Scientific Research Applications

Ethyl 4-{[5-(4-chlorophenyl)-3-oxocyclohex-1-en-1-yl]amino}benzoate has been the subject of scientific research for its potential application in the field of medicine. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. Studies have also shown that ethyl 4-{[5-(4-chlorophenyl)-3-oxocyclohex-1-en-1-yl]amino}benzoate has potential as a therapeutic agent for the treatment of neuropathic pain, epilepsy, and other neurological disorders.